Cas no 1820734-70-0 (Glycine, N-[4-(4-bromophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]-)

• Product Name: Glycine, N-[4-(4-bromophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]-
• CAS No: 1820734-70-0
• MF: C₁₃H₉BrF₃N₃O₂
• MW: 376.128672361374
• MDL: MFCD16614215
• CID: 4781152
• Update Time: 2025-07-02

Glycine, N-[4-(4-bromophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[4-(4-bromophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]-

• MDL： MFCD16614215
• Inchi： 1S/C13H9BrF3N3O2/c14-8-3-1-7(2-4-8)9-5-10(13(15,16)17)20-12(19-9)18-6-11(21)22/h1-5H,6H2,(H,21,22)(H,18,19,20)
• InChI Key： VGZVHPFQDWSXFI-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC1=NC(C(F)(F)F)=CC(C2=CC=C(Br)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on Glycine, N-[4-(4-bromophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]-

Glycine, N-[4-(4-bromophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]- (CAS No. 1820734-70-0): A Comprehensive Overview in Modern Chemical Biology

Glycine, N-[4-(4-bromophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]-, identified by its CAS number CAS No. 1820734-70-0, represents a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of both bromophenyl and trifluoromethyl substituents in its pyrimidine core imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural composition of Glycine, N-[4-(4-bromophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]-, encompasses a pyrimidine ring that is functionalized with a brominated phenyl group at the 4-position and a trifluoromethyl group at the 6-position. This specific arrangement not only enhances the compound's binding affinity to biological targets but also influences its metabolic stability and pharmacokinetic profiles. Such structural features are particularly pertinent in the context of developing small-molecule inhibitors for kinases and other enzymes involved in critical cellular pathways.

In recent years, the field of chemical biology has witnessed remarkable advancements in the design and synthesis of heterocyclic compounds like Glycine, N-[4-(4-bromophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]-. The pyrimidine scaffold is one of the most widely explored motifs in medicinal chemistry due to its prevalence in nucleic acid bases and its ability to form hydrogen bonds with biological targets. The introduction of halogenated aromatic rings, such as the bromophenyl moiety, further enhances the compound's interaction with proteins by increasing lipophilicity and electronic modulation.

The trifluoromethyl group is another key feature that contributes to the pharmacological properties of this compound. This substituent is known to improve metabolic stability by resisting oxidative degradation and can also enhance binding affinity through hydrophobic interactions. The combination of these elements makes Glycine, N-[4-(4-bromophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]- an attractive candidate for further exploration in drug development.

Recent studies have highlighted the potential of this compound as an inhibitor of tyrosine kinases, which are overexpressed in various cancers and play a crucial role in tumor progression. The bromophenyl group facilitates interactions with the ATP-binding site of kinases, while the trifluoromethyl group stabilizes the transition state during catalysis. Such mechanisms have been validated through computational modeling and experimental assays, demonstrating the compound's efficacy in disrupting oncogenic signaling pathways.

Beyond its applications in oncology, Glycine, N-[4-(4-bromophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]- has shown promise in treating inflammatory diseases. The pyrimidine core exhibits anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory cascades. Preclinical studies have indicated that this compound can reduce inflammation-related symptoms without significant side effects, making it a potential therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Glycine, N-[4-(4-bromophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired framework efficiently. These techniques not only streamline the synthetic process but also allow for modifications that can fine-tune the pharmacological properties of the compound.

In conclusion, Glycine, N-[4-(4-bromophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]- (CAS No. 1820734-70-0) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features enable it to interact effectively with biological targets, making it a valuable tool for drug discovery. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in developing innovative therapies for various diseases.